![molecular formula C13H14N2O4 B587020 DMABA-d10 NHS ester CAS No. 1175002-05-7](/img/structure/B587020.png)
DMABA-d10 NHS ester
Overview
Description
DMABA-d10 NHS Ester is a deuterium-enriched 10-(dimethylamino) benzoic acid (DMABA) N-hydroxysuccinimide (NHS) ester reagent . It is used for derivatizing the primary amine group of PE lipids for differential labeling . It is useful in lipid research .
Synthesis Analysis
DMABA NHS ester is a reagent that reacts with the primary amine group of PE lipids . This facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise .Molecular Structure Analysis
The molecular formula of DMABA-d10 NHS ester is C13H14N2O4 . It has 6 hydrogen atoms deuterated in the 2 methyl groups and 4 hydrogen atoms deuterated in the aromatic ring .Chemical Reactions Analysis
DMABA NHS ester is a reagent that reacts with the primary amine group of PE lipids . This facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise .Physical And Chemical Properties Analysis
The molecular weight of DMABA-d10 NHS ester is 272.32 g/mol . Its exact mass is 272.15812439 g/mol and its monoisotopic mass is also 272.15812439 g/mol . It has a topological polar surface area of 66.9 Ų .Scientific Research Applications
Lipid Research
DMABA-d10 NHS Ester is used for derivatizing the primary amine group of PE lipids for differential labeling . This makes it a valuable tool in lipid research, particularly in the study of PE lipids, which are important components of cell membranes and biochemical pathways of fatty acid synthesis .
Mass Spectrometry
The DMABA NHS ester reagents were developed to create PE derivatives where all subclasses and potentially oxidized products could be universally detected using a common precursor ion in the positive ion mode by Mass Spectrometry . This allows for a more comprehensive analysis of PE lipids in various samples.
Differential Labeling
DMABA-d10 NHS Ester is used for differential labeling of the primary amine group of PE lipids . This enables the detection of changes in endogenous PE lipid levels between control and treated samples , which can be crucial in understanding the effects of various treatments or conditions on lipid levels.
Structural Analysis
The structure of DMABA-d10 NHS Ester includes 6 hydrogen atoms deuterated in the 2 methyl groups and 4 hydrogen atoms deuterated in the aromatic ring . This unique structure can be useful in various types of structural analyses.
Phosphatidylethanolamine Subclasses Detection
DMABA-d10 NHS Ester enables detection of phosphatidylethanolamine subclasses in biological samples by tandem mass spectrometry . This can be particularly useful in the study of lipid metabolism and related diseases.
Development of New Analytical Methods
The unique properties of DMABA-d10 NHS Ester, such as its ability to provide a common precursor ion for various PE lipids in mass spectrometry , can be leveraged in the development of new analytical methods.
Mechanism of Action
Target of Action
The primary target of DMABA-d10 NHS Ester is Phosphatidylethanolamine (PE) , a major phospholipid component of the cell membrane . PE lipids are crucial components of cell membranes and play significant roles in the biochemical pathways of fatty acid synthesis .
Mode of Action
DMABA-d10 NHS Ester chemically reacts with the primary amine groups of PE lipids . This interaction facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise .
Biochemical Pathways
The interaction of DMABA-d10 NHS Ester with PE lipids affects the biochemical pathways of fatty acid synthesis . PE lipids contain abundant polyunsaturated fatty acyl groups, and their oxidation may be linked to various human diseases .
Pharmacokinetics
It’s known that deuterium substitution in drug molecules, as seen in dmaba-d10 nhs ester, can potentially affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
The result of DMABA-d10 NHS Ester’s action is the facilitation of mass spectrometry characterization and quantification of relative changes in the abundance of PE lipids . This is achieved by providing a common precursor ion scan for diacyl, ether, and plasmalogen PE lipids .
Action Environment
It’s important to note that the compound is hygroscopic and light-sensitive, and it’s recommended to be stored at -20°c for stability .
Future Directions
The DMABA NHS ester reagents were developed by Dr. Robert Murphy’s laboratory at the University of Colorado in order to create PE derivatives where all subclasses and potentially oxidized products could be universally detected using a common precursor ion in the positive ion mode by Mass Spectrometry . This suggests that DMABA-d10 NHS ester and similar compounds could play a significant role in future lipid research.
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 4-[bis(trideuteriomethyl)amino]-2,3,5,6-tetradeuteriobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-14(2)10-5-3-9(4-6-10)13(18)19-15-11(16)7-8-12(15)17/h3-6H,7-8H2,1-2H3/i1D3,2D3,3D,4D,5D,6D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNGFZOAQGYOQTG-ZGYYUIRESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)ON2C(=O)CCC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C(=O)ON2C(=O)CCC2=O)[2H])[2H])N(C([2H])([2H])[2H])C([2H])([2H])[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
DMABA-d10 NHS ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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